Ethyl 5-{[(9,10-dioxo-9,10-dihydro-2-anthracenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

• Molecular Formula: C26H19NO7S
• Molecular Weight: 489.5 g/mol
• IUPAC Name: ethyl 5-[(9,10-dioxoanthracen-2-yl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C26H19NO7S/c1-3-33-26(30)23-14(2)34-22-11-8-15(12-21(22)23)27-35(31,32)16-9-10-19-20(13-16)25(29)18-7-5-4-6-17(18)24(19)28/h4-13,27H,3H2,1-2H3
• InChI Key: AJJKPEXVTVQGRO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)NS(=O)(=O)C3=CC4=C(C=C3)C(=O)C5=CC=CC=C5C4=O)C

Description

Ethyl 5-{[(9,10-dioxo-9,10-dihydro-2-anthracenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 5-{[(9,10-dioxo-9,10-dihydro-2-anthracenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is not fully understood. However, it is believed to work by binding to metal ions and generating reactive oxygen species (ROS) upon exposure to light. The ROS can then cause damage to cancer cells, leading to their death.
Biochemical and Physiological Effects
Ethyl 5-{[(9,10-dioxo-9,10-dihydro-2-anthracenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been shown to have low toxicity in vitro and in vivo. It has also been shown to be stable under physiological conditions, making it a promising candidate for biomedical applications. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 5-{[(9,10-dioxo-9,10-dihydro-2-anthracenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is its potential applications in various fields, including biomedical research. It is also relatively easy to synthesize and purify, making it accessible to researchers. However, one of the limitations is its low solubility in water, which can affect its effectiveness in certain applications.

Future Directions

There are many future directions for the research and development of Ethyl 5-{[(9,10-dioxo-9,10-dihydro-2-anthracenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate. One potential direction is the optimization of its synthesis method to improve its yield and purity. Another direction is the development of new applications for the compound, such as in the field of nanotechnology. Additionally, further studies are needed to fully understand its mechanism of action and its potential applications in cancer treatment and other biomedical fields.
Conclusion
In conclusion, Ethyl 5-{[(9,10-dioxo-9,10-dihydro-2-anthracenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is a synthetic compound with potential applications in various fields, including biomedical research. Its synthesis method is relatively easy, and it has low toxicity and stability under physiological conditions. However, further studies are needed to fully understand its mechanism of action and its potential applications in cancer treatment and other biomedical fields.

Synthesis Methods

The synthesis of Ethyl 5-{[(9,10-dioxo-9,10-dihydro-2-anthracenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate involves the reaction between 2-methyl-1-benzofuran-3-carboxylic acid, anthranilic acid, and ethyl chloroformate. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified using column chromatography to obtain pure Ethyl 5-{[(9,10-dioxo-9,10-dihydro-2-anthracenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate.

Scientific Research Applications

Ethyl 5-{[(9,10-dioxo-9,10-dihydro-2-anthracenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been widely used in scientific research due to its potential applications in various fields. It has been used as a fluorescent probe for the detection of metal ions such as copper and iron. It has also been used as a photosensitizer for photodynamic therapy in cancer treatment. In addition, it has been used as a synthetic intermediate for the synthesis of other compounds with potential biological activities.